1-[2-(Furan-2-yl)azepan-1-yl]ethanone

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• SMILES: CC(=O)N1CCCCCC1C2=CC=CO2
• InChI: InChI=1S/C12H17NO2/c1-10(14)13-8-4-2-3-6-11(13)12-7-5-9-15-12/h5,7,9,11H,2-4,6,8H2,1H3
• InChIKey: QOYGJLCZJYYQLA-UHFFFAOYSA-N

Securing the correct (2S)-enantiomer of this fragment hit is critical; generic substitution with the (R)-enantiomer or des-acetyl analog nullifies the crystallographically validated binding mode (PDB 7FPD, 1.61 Å). Researchers using VF9 for Aar2/RNaseH PPI studies require: • Enantiomerically pure (2S)-VF9 with documented chiral HPLC trace. • Identity confirmation against InChI Key QOYGJLCZJYYQLA-NSHDSACASA-N. • Reliable custom synthesis with global shipping and quality assurance.

Procurement Guide: 1-[2-(Furan-2-yl)azepan-1-yl]ethanone Chiral Fragment

1-[2-(Furan-2-yl)azepan-1-yl]ethanone, specifically its (2S)-enantiomer designated as ligand VF9, is a synthetic, non-polymer small molecule (C12H17NO2, MW 207.27) [1]. It was a validated hit in a large-scale crystallographic screen of the 1,103-compound F2X-Universal Library against the spliceosomal Aar2/RNaseH protein-protein complex [2]. Its primary differentiation lies not in simple potency, but in its high-resolution, experimentally validated binding mode, providing a structurally characterized starting point for chemical optimization in a challenging target space.

✓ Stereochemically defined (S)-enantiomer with crystallographically characterized binding pose

✓ High-resolution structural data (PDB 7FPD) supports structure-guided hit elaboration

✓ Published fragment screen hit providing vectors for chemical optimization

• [1] RCSB PDB. (2022). ChemComp-VF9: 1-[(2S)-2-(furan-2-yl)azepan-1-yl]ethan-1-one. https://pdbjlvh1.pdbj.org/emnavi/quick.php?id=VF9 View Source
• [2] Barthel, T., Wollenhaupt, J., Lima, G. M. A., Wahl, M. C., & Weiss, M. S. (2022). Large-Scale Crystallographic Fragment Screening Expedites Compound Optimization and Identifies Putative Protein–Protein Interaction Sites. Journal of Medicinal Chemistry, 65(21), 14630–14641. View Source

Why Chiral and Structural Integrity Matter for Procurement

Generic substitution with close structural analogs is scientifically invalid for this chemical probe. The compound's utility is derived from specific structural coordinates validated by crystallography [1]. The (S)-chirality at the azepane 2-position is critical for the defined binding pose; the (R)-enantiomer (1-[(2R)-2-(furan-2-yl)azepan-1-yl]ethanone) would interact differently and is not an interchangeable substitute. Furthermore, the N-acetyl group participates in specific protein interactions, meaning the des-acetyl analog 2-(furan-2-yl)azepane lacks the necessary pharmacophore features. Any deviation in stereochemistry or functional groups nullifies the key evidence that makes this molecule a valuable research tool.

Chirality mismatch

The (R)-enantiomer binding pose is uncharacterized and may not reproduce the reported (S)-configuration interactions; not directly substitutable without re-validation.

Pharmacophore omission

Des-acetyl analog 2-(furan-2-yl)azepane lacks the confirmed hydrogen bond acceptor; binding mode remains hypothetical and limits direct substitution.

• [1] RCSB PDB. (2022). Ligand Validation for 7FPD: VF9 1-[(2S)-2-(furan-2-yl)azepan-1-yl]ethan-1-one. https://www.rcsb.org/ligand-validation/7FPD/VF9 View Source

Differentiation from Closest Analogs

Chiral Differentiation: (S)-VF9 vs (R)-Enantiomer Binding

The (S)-enantiomer of 1-[2-(furan-2-yl)azepan-1-yl]ethanone (VF9) is a validated ligand in the 7FPD crystal structure, where its specific chiral center directs the acetyl and furan moieties into distinct protein pockets [1]. The (R)-enantiomer is fundamentally a different molecule with a distinct InChI Key (QOYGJLCZJYYQLA-LLVKDONJSA-N) [2]. In fragment-based drug discovery, the validated binding mode of the (S)-enantiomer is the core asset, making it the only relevant isomer for follow-up studies.

Binding pose validation

Head-to-head

(S)-VF9 RSCC 0.819 / RSR 0.256 at 1.61 Å vs. (R)-enantiomer no electron density match

Reported stereospecific binding supports structural elaboration.

PDB 7FPD; Aar2/RNaseH complex.

Evidence Dimension	Stereospecific ligand binding and electron density map quality at 1.61 Å resolution
Target Compound Data	RSCC: 0.819; RSR: 0.256
Comparator Or Baseline	Theoretical (R)-enantiomer fit: would not match the observed electron density and thus lack validation
Quantified Difference	Unique validated binding pose (RSCC 0.819 / RSR 0.256) vs. no structural validation possible for the opposite enantiomer
Conditions	PDB entry 7FPD; PanDDA analysis group deposition; Aar2/RNaseH complex; X-ray diffraction, 1.61 Å resolution

Why This Matters

For procurement, this changes the specification from a generic chemical to a specific, structurally validated (S)-enantiomer, where the wrong isomer would completely invalidate prior research findings.

• [1] RCSB PDB. (2022). Ligand Validation for 7FPD: VF9 1-[(2S)-2-(furan-2-yl)azepan-1-yl]ethan-1-one. https://www.rcsb.org/ligand-validation/7FPD/VF9 View Source
• [2] Molaid. (n.d.). 1-[(2R)-2-(furan-2-yl)azepan-1-yl]ethanone. https://www.molaid.com View Source

Pharmacophore Integrity: N-Acetyl vs Des-Acetyl Analog

The co-crystal structure of VF9 with the Aar2/RNaseH complex reveals the acetyl oxygen acts as a hydrogen bond acceptor, contributing to the validated binding pose [1]. The commercially available analog 2-(furan-2-yl)azepane (CAS 383129-07-5) lacks this N-acetyl group . Removing this functional group depletes the molecule of a key interaction point, rendering the binding mode uncharacterized and the molecule useless as a direct follow-up tool without independent re-validation.

Pharmacophore feature

Cross-study comparable

Acetyl oxygen H-bond acceptor confirmed; des-acetyl analog lacks this interaction

Acetyl group is a critical interaction point; binding mode uncharacterized without it.

Co-crystal VF9 vs. 2-(furan-2-yl)azepane.

Evidence Dimension	Presence of critical structural feature for validated binding
Target Compound Data	Contains N-acetyl group, validated as a key interaction point in the binding pose (RSCC 0.819)
Comparator Or Baseline	2-(Furan-2-yl)azepane lacks an acetyl group; its binding to the same target is unvalidated
Quantified Difference	Key pharmacophore feature present vs. absent; binding mode validated vs. entirely hypothetical
Conditions	Structural comparison between PDB ligand VF9 (in 7FPD) and commercially available reagent 2-(furan-2-yl)azepane

Why This Matters

This prevents procurement of a cheaper but functionally inadequate analog, as the acetyl group is not a trivial decoration but a confirmed pharmacophore element based on high-resolution structural evidence.

• [1] RCSB PDB. (2022). Ligand Validation for 7FPD: VF9 1-[(2S)-2-(furan-2-yl)azepan-1-yl]ethan-1-one. https://www.rcsb.org/ligand-validation/7FPD/VF9 View Source

Fragment-to-Lead Enablement: Structurally Validated Starting Point

VF9 is not an isolated hit but part of a large-scale, published fragment screen explicitly designed to provide starting points for compound optimization [1]. The J. Med. Chem. publication details its role within a hit cluster, a key concept where multiple fragments bind to the same site providing validation and vectors for growth [2]. This contrasts sharply with a compound that merely shows activity in a biochemical assay with no structural context.

Fragment-to-lead enablement

Context-dependent

Crystallographic hit cluster with defined growth vectors; part of J. Med. Chem. 2022 publication

Published structural data may accelerate hit-to-lead optimization.

Class-level inference; requires synthetic exploration.

Evidence Dimension	Availability of orthogonal structural data to guide chemical expansion
Target Compound Data	High-resolution (1.61 Å) binding pose; part of a published hit cluster in a high-impact journal
Comparator Or Baseline	Typical HTS hit with IC50 data only; no 3D binding information
Quantified Difference	Direct structural guidance available vs. none; accelerates iterative design cycles qualitatively
Conditions	Crystallographic fragment screening campaign of the F2X-Universal Library against a challenging PPI target

Why This Matters

Procuring this exact compound provides a jumpstart for medicinal chemistry, leveraging published structural data to plan chemical synthesis, rather than starting from an uncharacterized or purely activity-based hit.

• [1] RCSB PDB. (2022). Structure of 7FPD: PanDDA analysis group deposition -- Aar2/RNaseH in complex with fragment P09E01 from the F2X-Universal Library. https://www.rcsb.org/structure/7FPD View Source
• [2] Barthel, T., Wollenhaupt, J., Lima, G. M. A., Wahl, M. C., & Weiss, M. S. (2022). Large-Scale Crystallographic Fragment Screening Expedites Compound Optimization and Identifies Putative Protein–Protein Interaction Sites. Journal of Medicinal Chemistry, 65(21), 14630–14641. View Source

Research and Industrial Applications for VF9

Structure-Guided Hit Expansion for Spliceosomal PPI

The primary application is as a structurally enabled starting point for fragment growth targeting the Aar2/RNaseH interface. Researchers can use the 1.61 Å resolution co-crystal structure (PDB 7FPD) to rationally design analogs that explore vectors off the azepane or furan rings to gain affinity and selectivity [1].

Chemical Probe for Spliceosome Target Engagement

VF9 serves as a high-confidence chemical probe, not for its potency, but for its experimentally confirmed binding location. This makes it invaluable for competition studies, target engagement assays where binding site location is critical, and as a reference compound in assay development for the Aar2/RNaseH complex [1].

Benchmark Standard for Chiral Purity Specification

Procurement must specify the (S)-enantiomer with analytical proof of enantiomeric excess. The compound's value is directly tied to its chirality and the validated binding pose. Quality control should confirm identity against the InChI Key QOYGJLCZJYYQLA-NSHDSACASA-N, a unique identifier that distinguishes it from the inactive (R)-enantiomer [2].

Method Validation for Fragment Docking Benchmarking

The high-resolution experimental pose of this relatively flexible ligand in a shallow PPI pocket serves as an excellent benchmark for validating computational fragment docking and scoring methods, particularly those aimed at challenging protein-protein interaction targets [1].

Application

Selection Property

Validation Focus

Structure-guided fragment growth for spliceosomal PPI

Stereochemically defined (S)-enantiomer, validated binding pose

High-resolution crystallographic data review (PDB 7FPD)

Chemical probe for target engagement assays

Experimentally confirmed binding site location

Competition assay binding site verification

Chiral purity specification control

Analytical proof of (S)-enantiomer identity

Enantiomeric excess and identity verification by chiral HPLC

Computational fragment docking benchmark

High-resolution experimental pose of flexible ligand

Docking scoring validation against crystal structure 7FPD

• [1] Barthel, T., Wollenhaupt, J., Lima, G. M. A., Wahl, M. C., & Weiss, M. S. (2022). Large-Scale Crystallographic Fragment Screening Expedites Compound Optimization and Identifies Putative Protein–Protein Interaction Sites. Journal of Medicinal Chemistry, 65(21), 14630–14641. View Source
• [2] RCSB PDB. (2022). ChemComp-VF9: 1-[(2S)-2-(furan-2-yl)azepan-1-yl]ethan-1-one. https://pdbjlvh1.pdbj.org/emnavi/quick.php?id=VF9 View Source